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Compound of Interest

Compound Name: Resorcinol dibenzoate

Cat. No.: B181245 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of resorcinol
dibenzoate as an effective ultraviolet (UV) stabilizer in various polymer systems. Detailed

protocols for its incorporation and performance evaluation are outlined to assist researchers in

harnessing its protective properties against UV degradation.

Introduction
Resorcinol dibenzoate (CAS No. 94-01-9) is a UV stabilizer that belongs to the benzoate

ester class of light stabilizers. It is a white to off-white crystalline powder soluble in various

organic solvents, making it suitable for incorporation into a range of polymers. Its primary

function is to protect polymers from the damaging effects of ultraviolet radiation, which can lead

to undesirable changes such as yellowing, loss of gloss, embrittlement, and a general decline

in mechanical properties. Resorcinol dibenzoate is particularly valued for its ability to undergo

a photo-Fries rearrangement upon UV exposure, converting into a hydroxybenzophenone

structure that is highly effective at dissipating UV energy as harmless heat.

Mechanism of Action: The Photo-Fries
Rearrangement
The key to resorcinol dibenzoate's efficacy as a UV stabilizer lies in its ability to undergo a

photo-Fries rearrangement. This intramolecular reaction is triggered by the absorption of UV
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radiation, leading to the formation of 2-hydroxybenzophenone and 4-hydroxybenzophenone

moieties within the polymer matrix. These rearranged products are themselves powerful UV

absorbers, capable of dissipating absorbed energy through a tautomeric keto-enol conversion,

thus preventing the energy from degrading the polymer chains.
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Preparation

Incorporation

Sample Fabrication

Testing & Analysis

1. Dry Polymer Resin
& Resorcinol Dibenzoate

2. Premix in a high-speed mixer

3. Melt blend using a
twin-screw extruder

4. Pelletize the extrudate

5. Injection mold test plaques

6. Condition samples
(ASTM D618)

7. Initial property measurement
(Color, Gloss, Mechanical)

8. Accelerated UV aging
(ASTM G154)

9. Final property measurement

10. Data analysis and comparison
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To cite this document: BenchChem. [Application Notes and Protocols: Resorcinol Dibenzoate
as a UV Stabilizer in Polymers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181245#resorcinol-dibenzoate-as-a-uv-stabilizer-in-
polymers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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